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Compound of Interest

Compound Name: 5-methoxy-3,4-dihydro-2H-pyrrole

Cat. No.: B1348299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methoxy-3,4-dihydro-2H-pyrrole, also known as 2-methoxy-1-pyrroline, is a heterocyclic

organic compound with the chemical formula C₅H₉NO. This guide provides a comprehensive

overview of its physical properties, synthesis, and spectral characterization, serving as a

technical resource for its application in research and development, particularly in the

pharmaceutical and medicinal chemistry sectors. Its structural motif is a key intermediate in the

synthesis of more complex biologically active molecules.[1][2]

Core Physical and Chemical Properties
5-Methoxy-3,4-dihydro-2H-pyrrole is typically a colorless to light yellow liquid.[1] It is soluble

in organic solvents such as ethanol and dimethylformamide, and slightly soluble in water.[1]

The compound is recognized for its utility as a synthetic intermediate in organic synthesis.[1] In

the pharmaceutical field, it serves as a starting material for the synthesis of biologically active

molecules and is used in medicinal chemistry to prepare compounds that may inhibit biological

enzyme activity and regulate cell signaling.[1]

Table 1: Physical and Chemical Properties of 5-Methoxy-3,4-dihydro-2H-pyrrole
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Property Value Reference

Molecular Formula C₅H₉NO [3]

Molecular Weight 99.13 g/mol [3]

Boiling Point 118-121 °C [4]

120.2 °C at 760 mmHg [3]

148-149 °C [1]

Density approx. 1.041 g/cm³ [1]

1.05±0.1 g/cm³ [4]

1.1±0.1 g/cm³ [3]

Melting Point About -61 °C [1]

Appearance Colorless to light yellow liquid [1]

Solubility

Soluble in ethanol and

dimethylformamide, slightly

soluble in water.

[1]

CAS Number 5264-35-7 [3][5]

Spectroscopic Data
Detailed experimental spectroscopic data for 5-methoxy-3,4-dihydro-2H-pyrrole is not readily

available in the cited literature. However, based on the known structure and data for similar

pyrroline derivatives, the expected spectral characteristics can be predicted.

Table 2: Predicted Spectroscopic Data for 5-Methoxy-3,4-dihydro-2H-pyrrole
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Spectroscopy Expected Peaks/Signals

¹H NMR

Signals corresponding to the methoxy group

protons (-OCH₃), and the three methylene

groups (-CH₂-) of the dihydropyrrole ring.

¹³C NMR

Resonances for the methoxy carbon, the three

methylene carbons, and the imine carbon

(C=N).

IR Spectroscopy

Characteristic absorption bands for C-O

stretching (ether), C=N stretching (imine), and

C-H stretching (aliphatic).

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight (99.13 g/mol ) and

fragmentation patterns consistent with the loss

of methoxy or other small fragments.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-methoxy-3,4-dihydro-
2H-pyrrole was not found in the provided search results, a general synthetic approach is

mentioned. The preparation is typically carried out via a nucleophilic substitution reaction.[1] A

plausible method involves the reaction of a suitable precursor like 2-bromo-1-pyrroline with

methanol.[1]

A more general, multi-step synthesis and purification procedure for a related compound, 2-

phenyl-1-pyrroline, starting from N-vinylpyrrolidin-2-one and ethyl benzoate, provides a useful

reference for the type of methodology that could be adapted.[6] This process involves the

formation of an intermediate keto lactam, followed by acid-catalyzed hydrolysis and cyclization,

and subsequent purification by distillation.[6]

General Purification Strategy for Pyrroline Derivatives:

A common purification protocol for pyrroline derivatives involves the following steps:
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Extraction: The crude product is dissolved in an organic solvent like ethyl acetate and

washed with a basic aqueous solution (e.g., sodium bicarbonate) and brine to remove acidic

and water-soluble impurities.

Drying: The organic layer is dried over an anhydrous drying agent such as magnesium

sulfate.

Solvent Removal: The solvent is removed under reduced pressure.

Distillation or Chromatography: The crude product is then purified by vacuum distillation or

column chromatography on silica gel to yield the pure compound.

Synthesis and Purification Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of a

2-substituted-1-pyrroline, which can be conceptually applied to 5-methoxy-3,4-dihydro-2H-
pyrrole.

Synthesis Work-up Purification Analysis

Starting Materials
(e.g., 2-Halopyrroline & Methanol) Nucleophilic Substitution Reaction Quenching Liquid-Liquid Extraction Drying of Organic Phase Solvent Evaporation Distillation or

Column Chromatography Pure 5-Methoxy-3,4-dihydro-2H-pyrrole
Spectroscopic

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of 5-methoxy-3,4-dihydro-
2H-pyrrole.

Biological Activity and Signaling Pathways
While it is stated that 5-methoxy-3,4-dihydro-2H-pyrrole is utilized in medicinal chemistry to

create compounds that inhibit enzyme activity and modulate cell signaling, specific signaling

pathways directly involving this compound are not detailed in the available literature.[1]

However, the broader class of pyrroline derivatives is known to exhibit a range of biological
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activities, and this compound serves as a valuable scaffold for developing new therapeutic

agents.[2]

Safety Information
5-Methoxy-3,4-dihydro-2H-pyrrole is considered to have low toxicity.[1] However, standard

laboratory safety precautions should always be observed.[1] This includes avoiding direct

contact with skin and eyes, ensuring good ventilation to prevent inhalation of vapors, and

storing the compound away from ignition sources and oxidizing agents in a tightly sealed

container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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